Cas no 647839-64-3 (Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclobutylmethyl)-)

Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclobutylmethyl)- structure
647839-64-3 structure
Product Name:Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclobutylmethyl)-
CAS No:647839-64-3
MF:C14H14ClN3
MW:259.734061717987
CID:416870
PubChem ID:71378746
Update Time:2025-04-19

Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclobutylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclobutylmethyl)-
    • 2-[(6-chloropyridin-3-yl)methyl]-2-(cyclobutylmethyl)propanedinitrile
    • 647839-64-3
    • [(6-Chloropyridin-3-yl)methyl](cyclobutylmethyl)propanedinitrile
    • DTXSID80801350
    • Inchi: 1S/C14H14ClN3/c15-13-5-4-12(8-18-13)7-14(9-16,10-17)6-11-2-1-3-11/h4-5,8,11H,1-3,6-7H2
    • InChI Key: UCEGWDUYOFRSBJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C=N1)CC(C#N)(C#N)CC1CCC1

Computed Properties

  • Exact Mass: 259.08782
  • Monoisotopic Mass: 259.0876252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 368
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 60.5Ų

Experimental Properties

  • PSA: 60.47

Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclobutylmethyl)- Related Literature

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